Cas no 2171900-27-7 (2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2171900-27-7
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5566795
• PubChem ID: 165595764
• Update Time: 2025-05-24

2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-(dimethylamino)ethyl]-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• 2171900-27-7
• EN300-1599217
• 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C11H19N5O/c1-9(17-4)11-10(5-6-12)13-14-16(11)8-7-15(2)3/h9H,5,7-8H2,1-4H3
• InChI Key： WGQUQUCEHJRAOP-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile: A Comprehensive Overview

2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2171900-27-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and synthetic versatility. The presence of a dimethylamino group and a methoxyethyl substituent in the triazole ring imparts distinct chemical and biological properties to this molecule.

The synthesis of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it an attractive approach for the synthesis of complex molecules with high functional group tolerance. The use of this methodology ensures that the compound can be synthesized with high purity and yield, which is crucial for both research and industrial applications.

In recent studies, 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile has shown promising activity in various biological assays. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases, which are important targets in cancer therapy. Kinase inhibitors have been widely studied for their ability to block signal transduction pathways that promote cell proliferation and survival in cancer cells.

Beyond its potential as a kinase inhibitor, 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile has also been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant given the growing interest in developing new anti-inflammatory agents for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile has also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in preclinical studies, suggesting that it may have a favorable safety profile.

In terms of clinical development, several ongoing studies are exploring the therapeutic potential of 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile. Phase I clinical trials are currently underway to evaluate its safety and tolerability in healthy volunteers. These trials will provide valuable data on the dosing regimens and potential side effects of the compound. If these initial trials are successful, further clinical studies will be conducted to assess its efficacy in specific disease indications.

The structural diversity and functional versatility of 1,2,3-triazoles make them attractive scaffolds for drug discovery and development. The unique combination of a dimethylamino group and a methoxyethyl substituent in 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile further enhances its potential as a lead compound for various therapeutic applications. Ongoing research is focused on optimizing the structure–activity relationship (SAR) of this molecule to improve its potency and selectivity.

In conclusion, 2-{1-2-(dimethylamino)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2171900-27-7) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable target for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.